Cas no 914358-42-2 (ISOBENZOFURAN, 6-CHLORO-1-PHENYL-)

ISOBENZOFURAN, 6-CHLORO-1-PHENYL- structure
914358-42-2 structure
Product Name:ISOBENZOFURAN, 6-CHLORO-1-PHENYL-
CAS No:914358-42-2
MF:C14H9ClO
MW:228.673662900925
CID:996407
PubChem ID:29927237
Update Time:2025-04-20

ISOBENZOFURAN, 6-CHLORO-1-PHENYL- Chemical and Physical Properties

Names and Identifiers

    • ISOBENZOFURAN, 6-CHLORO-1-PHENYL-
    • 914358-42-2
    • Isobenzofuran,6-chloro-1-phenyl-
    • AKOS015963395
    • Inchi: 1S/C14H9ClO/c15-12-7-6-11-9-16-14(13(11)8-12)10-4-2-1-3-5-10/h1-9H
    • InChI Key: VSHCEGXJJIQXQI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=COC(C3C=CC=CC=3)=C2C=1

Computed Properties

  • Exact Mass: 228.0341926g/mol
  • Monoisotopic Mass: 228.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 13.1Ų
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